methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate

• IUPAC Name: methyl 2-[4-(hydroxymethyl)-4-(3-phenylpropyl)piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C23H29NO5S/c1-29-22(26)20-11-5-6-12-21(20)30(27,28)24-16-14-23(18-25,15-17-24)13-7-10-19-8-3-2-4-9-19/h2-6,8-9,11-12,25H,7,10,13-18H2,1H3
• InChI Key: RAWCMYFSNADFAS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)N2CCC(CC2)(CCCC3=CC=CC=C3)CO
• Molecular Formula: C23H29NO5S
• Molecular Weight: 431.5 g/mol

Description

Methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate, also known as MPSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate is not fully understood, but it is believed to involve the modulation of neurotransmitters, such as serotonin and norepinephrine, in the brain. methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has been shown to bind to certain receptors, including the sigma-1 receptor, which is involved in various physiological processes, including pain perception and memory formation.
Biochemical and Physiological Effects:
methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitters, the reduction of oxidative stress, and the enhancement of neuronal survival. methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate in lab experiments is its ability to bind to specific receptors, allowing for targeted drug delivery. methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate also has a high degree of purity, making it a reliable and consistent option for scientific research. However, methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate can be expensive and difficult to synthesize, limiting its availability for certain experiments.

Future Directions

There are several future directions for methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate research, including the development of new drug delivery systems, the investigation of its potential as an antidepressant and anxiolytic agent, and the exploration of its neuroprotective effects in various neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate and its potential applications in various fields.

Scientific Research Applications

Methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has been studied extensively for its potential applications in various fields, including neurology, psychiatry, and pharmacology. In neurology, methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has been shown to have neuroprotective effects, reducing the damage caused by ischemia-reperfusion injury and enhancing neuronal survival. In psychiatry, methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has been studied for its potential as an antidepressant and anxiolytic agent, as it has been shown to increase the levels of serotonin and norepinephrine in the brain. In pharmacology, methyl 2-{[4-(hydroxymethyl)-4-(3-phenylpropyl)-1-piperidinyl]sulfonyl}benzoate has been studied for its potential as a drug delivery system, as it can bind to certain receptors and transport drugs to specific cells or tissues.